BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of nickel(ll) nitrate
hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel(ll) nitrate hexahydrate

Cat. No.: B078866

An In-depth Technical Guide to the Physicochemical Properties of Nickel(ll) Nitrate
Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of
nickel(ll) nitrate hexahydrate, Ni(NOs)2:6H20. The information is curated for professionals in
research, scientific, and drug development fields, presenting quantitative data in accessible
formats, detailing experimental methodologies, and illustrating key processes and pathways
through diagrams.

Core Physicochemical Properties

Nickel(ll) nitrate hexahydrate is an emerald green, hygroscopic crystalline solid.[1][2] It is the
most common hydrate of nickel(ll) nitrate.[3] The hexahydrate formulation indicates that the
central nickel(ll) ion is coordinated by six water molecules, with the nitrate ions not directly
bonded to the metal center, represented more descriptively as --INVALID-LINK--2.[3]

Quantitative Data Summary

The fundamental physicochemical properties of nickel(ll) nitrate hexahydrate are
summarized in the tables below for easy reference and comparison.

Table 1. General and Physical Properties
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Property Value References
Molecular Formula Ni(NO3)2:6H20 [2][4]

Molar Mass 290.79 g/mol [1][2]
Appearance Em.erald green hygroscopic o

solid

Odor Odorless [1]

Density 2.05 g/cm3 [1][4]

Melting Point 56.7 °C (134.1 °F; 329.8 K) [1114]

Boiling Point 137 °C (decomposes) [4]

Crystal Structure Monoclinic [1]
Refractive Index (n_D) 1.422 [1]

Magnetic Susceptibility (x) +4300.0-10-°% cm3/mol [1]

Table 2: Solubility and Solution Properties
Property Value References

Solubility in Water

243 g/100 mL (at 0 °C)

[1]

238.5 g/100 mL (at 20 °C)

[3]4]

Solubility in other solvents

Soluble in ethanol, liquid

[1]14]

ammonia
Slightly soluble in acetone [4]
pH of Aqueous Solution ~4 [41[5]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of nickel(ll) nitrate

hexahydrate are provided below. These protocols are based on standard laboratory practices

for inorganic salts.
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Determination of Melting Point

The melting point can be determined using a capillary melting point apparatus.
Methodology:

o Sample Preparation: A small amount of finely powdered nickel(ll) nitrate hexahydrate is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a liquid (completion of melting) are
recorded. This range represents the melting point.

into capillary tube melting point apparatus near expected melting point from onset to completion

g . 5 Observation:
Prepare Sample: Apparatus Setup: Heating: Record temperature range
Start Finely powder and pack Place capillary tube in Heat slowly (1-2 °C/min) P 9 End
of melting

Click to download full resolution via product page

Workflow for Melting Point Determination

Determination of Density

The density of the solid can be determined by the liquid displacement method using a solvent
in which the salt is insoluble or has very low solubility, and that does not react with it (e.g., a
saturated solution of the salt or a non-polar solvent). Given its high solubility in water, a non-
reactive, less dense liquid in which it is insoluble would be ideal. However, for practical
purposes, a saturated aqueous solution of nickel(ll) nitrate hexahydrate can be used as the
displacement liquid to minimize dissolution.

Methodology:
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+ Mass Measurement: A known mass of nickel(ll) nitrate hexahydrate crystals is weighed
accurately using an analytical balance.

* Volume Measurement by Displacement: A graduated cylinder is partially filled with a
saturated solution of nickel(ll) nitrate hexahydrate, and the initial volume is recorded. The
weighed crystals are then carefully added to the graduated cylinder, ensuring no splashing.
The final volume is recorded.

o Calculation: The volume of the crystals is the difference between the final and initial volume
readings. The density is then calculated by dividing the mass of the crystals by their volume.

. Volume by Displacement:
Mass Measurement: A -
3 Measure volume of a liquid, Calculation:
Weigh a known mass . N -
of the salt add salt, and measure Density = Mass / (Final Volume - Initial Volume)
new volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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